Cas no 154548-68-2 (Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-)
154548-68-2 structure
Product Name:Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
CAS No:154548-68-2
MF:C11H9N3O2
MW:215.208061933517
CID:106616
PubChem ID:45094404
Update Time:2025-04-18
Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
- Benzonitrile, 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- (9CI)
- 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)benzonitrile
- Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-(9ci)
- 154548-68-2
-
- Inchi: 1S/C11H9N3O2/c1-2-15-11-14-13-10(16-11)9-5-3-8(7-12)4-6-9/h3-6H,2H2,1H3
- InChI Key: FLFNXVKHJXEFON-UHFFFAOYSA-N
- SMILES: O1C(=NN=C1C1C=CC(C#N)=CC=1)OCC
Computed Properties
- Exact Mass: 215.06957
- Monoisotopic Mass: 215.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.9A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 71.94
Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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